Cas no 7248-78-4 ( )

  structure
  structure
Product Name: 
CAS No:7248-78-4
MF:C19H30O5
MW:338.438506603241
CID:977186
PubChem ID:237005
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (5-hydroxy-4-oxopyran-2-yl)methyl tridecanoate
    • (5-hydroxy-4-oxo-4h-pyran-2-yl)methyl tridecanoate
    • AC1L5XUW
    • AC1Q6BXQ
    • AG-K-06203
    • AR-1A6367
    • CTK5D6196
    • KST-1A9004
    • NSC40197
    • NSC-40197
    • DTXSID90284998
    • 7248-78-4
    •  
    • Inchi: 1S/C19H30O5/c1-2-3-4-5-6-7-8-9-10-11-12-19(22)24-14-16-13-17(20)18(21)15-23-16/h13,15,21H,2-12,14H2,1H3
    • InChI Key: QRKLISHFRSPYBV-UHFFFAOYSA-N
    • SMILES: O(CC1=CC(C(=CO1)O)=O)C(CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 338.20900
  • Monoisotopic Mass: 338.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Density: 1.082
  • Boiling Point: 476.6°C at 760 mmHg
  • Flash Point: 161.4°C
  • Refractive Index: 1.502
  • PSA: 76.74000
  • LogP: 4.69960
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